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Compound of Interest

Compound Name: MTSEA-Fluorescein

Cat. No.: B561814 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction to MTSEA-Fluorescein
(2-Aminoethyl) methanethiosulfonate (MTSEA)-Fluorescein is a thiol-reactive fluorescent probe

highly valuable in the fields of biochemistry, biophysics, and drug development. Its utility stems

from the specific covalent reaction between the methanethiosulfonate (MTS) group and the

sulfhydryl (thiol) group of cysteine residues in proteins. This specific reactivity allows for the

targeted labeling of proteins, which can then be visualized and studied using fluorescence

microscopy.

The fluorescein moiety of the probe provides a strong, well-characterized green fluorescence,

making it compatible with standard fluorescence microscopy setups. A primary application of

MTSEA-Fluorescein is in the Substituted Cysteine Accessibility Method (SCAM), a powerful

technique used to probe the structure and function of proteins, particularly ion channels and

transporters embedded in cell membranes. By systematically introducing cysteine mutations at

various positions in a protein and then testing their accessibility to membrane-impermeant

probes like MTSEA-Fluorescein, researchers can map the topology of transmembrane

domains and identify residues lining aqueous pores or channels.

Quantitative Data
For effective experimental design and data interpretation, a clear understanding of the

physicochemical and spectral properties of MTSEA-Fluorescein is essential.
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Property Value/Description

Chemical Nature
Thiol-reactive methanethiosulfonate (MTS)

reagent conjugated to a fluorescein fluorophore.

Molecular Formula C₂₆H₂₁F₃N₂O₁₀S₂

Molecular Weight 642.58 g/mol

Appearance Off-white to yellow solid.

Solubility
Soluble in aqueous buffers (pH 6.5-7.5) and

organic solvents like DMSO and DMF.

Excitation Maximum (Ex) ~488 nm[1][2]

Emission Maximum (Em) ~526 nm[1][2]

Recommended Storage

Store at -20°C, protected from light and

moisture. Once dissolved, use promptly or

aliquot and store at -20°C to avoid repeated

freeze-thaw cycles.

Signaling Pathway and Reaction Mechanism
The core of MTSEA-Fluorescein's application lies in its specific chemical reaction with

cysteine residues. The methanethiosulfonate group reacts with the thiolate anion of a cysteine,

forming a stable disulfide bond and covalently attaching the fluorescein dye to the protein.
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Reaction of MTSEA-Fluorescein with Cysteine

Protein with accessible Cysteine (R-SH)

Fluorescently Labeled Protein (R-S-S-CH2-CH2-NH-Fluorescein)
Disulfide bond formation

MTSEA-Fluorescein
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SCAM Experimental Workflow

Start with cells expressing Cys-mutant protein

Wash cells with physiological buffer

Label with MTSEA-Fluorescein (membrane impermeant)

Wash to remove unbound probe

Image extracellular fluorescence

Permeabilize cells (e.g., with digitonin)

Label with MTSEA-Fluorescein

Wash to remove unbound probe

Image total (extra- and intracellular) fluorescence

Analyze and compare fluorescence intensity
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Data Analysis Workflow

Acquire fluorescence images

Define Regions of Interest (ROIs)
(e.g., cell membrane)

Measure mean fluorescence intensity per ROI

Perform background subtraction

Normalize data (e.g., to a control)

Perform statistical analysis

Interpret results
(e.g., accessibility, topology)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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